Cuprous iodide

• CAS RN: 1335-23-5
• Molecular Formula: CuI
• Molecular Weight: 190.45

Description

Synthesis and Molecular Structure

Desmethyl Ethyldihydrocephalomannin Synthesis : A study highlighted the stereoselective synthesis of monomeric nuphar analogues, including desmethyl variants, using enantioselective reactions. These compounds, through their unique synthesis process, exhibit potential for inducing rapid apoptosis, demonstrating significant biological activity (Li et al., 2017).

Cuprous Iodide Synthesis : Although direct research on the synthesis of Cuprous iodide was not found in the provided studies, related compounds and methodologies, such as the use of deep eutectic solvents (DES) for the synthesis of various chemical structures, suggest innovative approaches for synthesizing metal iodides and similar compounds (Wang et al., 2019).

Chemical Reactions and Properties

Desmethyl Ethyldihydrocephalomannin Properties : The biological evaluation of synthesized compounds, including desmethyl variants, showed their capability to induce apoptosis rapidly, which could have significant implications for medical research and therapeutic applications (Li et al., 2017).

Cuprous Iodide Properties : The research on deep eutectic solvents (DES) demonstrates their potential in creating a conducive environment for various chemical reactions, including potentially those that could synthesize or modify Cuprous iodide. These solvents offer a green, environmentally friendly alternative for chemical synthesis, which could be relevant for synthesizing metal iodides and examining their properties (Wang et al., 2019).

Scientific Research Applications

1. X-ray Scintillator

• Application Summary: Cuprous iodide is used in the development of a copper-iodide cluster microcube-based X-ray scintillator. This addresses issues commonly faced by powder scintillation screens, such as inadequate scintillation performance and significant light scattering, which result in poor image quality.
• Methods of Application: The copper-iodide cluster microcubes are synthesized with precise kinetic control of crystallization. These microcubes serve as ‘quasi-ideal’ scintillators with high sensitivity, bright radioluminescence, long-term stability, eco-friendliness, and homogeneous size distribution.
• Results or Outcomes: The advent of these monodisperse copper-iodide cluster microparticle scintillators has enabled efficient and long-term stable scintillation, ensuring biocompatibility. They also enable high-resolution static and dynamic X-ray imaging, providing high image quality.

2. Organic Light-Emitting Diodes and Optical Sensors

• Application Summary: The combination of the copper (I)–iodide entity with organic ligands gives rise to a large variety of CuII polynuclear structures. These structures show interesting physicochemical properties and potential applications, mainly focused on organic light-emitting diodes and optical sensors.
• Methods of Application: An appropriate selection of these components allows the preparation of materials showing interesting physicochemical properties.
• Results or Outcomes: The most prominent physical feature of these materials is their emission, which can be modulated using the chemical structure and composition.

3. Nonlinear Optics, Solar Cells, Photocatalysis, Photoluminescence, Electrophysics, and Mercury Detection

• Application Summary: Copper iodide (CuI) has a wide application in nonlinear optics, solar cells development, photocatalysis, photoluminescence, electrophysics, and conventional analytical chemistry, i.e., mercury detection.
• Methods of Application: The specific methods of application or experimental procedures vary depending on the specific field of application.
• Results or Outcomes: The outcomes obtained also vary depending on the specific field of application.

4. Feed Additive and Stabilizer

• Application Summary: Cuprous iodide is used as a feed additive, providing essential iodine to the diet of animals. It is also used as a heat and light stabilizer in certain polymers and photographic emulsions.
• Methods of Application: As a feed additive, it is mixed into the feed in appropriate quantities. As a stabilizer, it is incorporated into the material during the manufacturing process.
• Results or Outcomes: The use of cuprous iodide ensures the health of animals by providing necessary iodine. In materials, it helps maintain the integrity and quality of the product under varying conditions of heat and light.

5. Organic Synthesis and Cloud Seeding

• Application Summary: Cuprous iodide is useful in a variety of applications ranging from organic synthesis to cloud seeding.
• Methods of Application: In organic synthesis, it is used as a reagent or catalyst. In cloud seeding, it is dispersed in the atmosphere to promote rainfall.
• Results or Outcomes: In organic synthesis, it aids in the formation of desired organic compounds. In cloud seeding, it helps increase precipitation, mitigating drought conditions.

6. Photovoltaic Devices

• Application Summary: Due to its unique photophysical properties, Copper iodide is a key ingredient in photovoltaic devices, specifically in dye-sensitized solar cells, where it functions as a hole transport material.
• Methods of Application: It is incorporated into the solar cell during the manufacturing process.
• Results or Outcomes: The use of cuprous iodide improves the efficiency of solar cells, contributing to the generation of renewable energy.

7. Antiseptic Solutions

• Application Summary: In the pharmaceutical industry, copper iodide serves as a source of iodine, particularly in antiseptic solutions. Its ability to slowly release iodine makes it ideal for sustained topical applications.
• Methods of Application: It is mixed into the antiseptic solution during the manufacturing process.
• Results or Outcomes: The use of cuprous iodide ensures a sustained release of iodine, making it ideal for topical applications.

8. Catalyst for Organic Synthesis

• Application Summary: In the world of catalysis, copper iodide plays a significant role. It’s widely used as a catalyst for various reactions in organic synthesis, including coupling reactions.
• Methods of Application: It is used as a reagent or catalyst in the reaction.
• Results or Outcomes: The use of cuprous iodide aids in the formation of desired organic compounds.

9. High-Intensity Discharge Lamps

• Application Summary: In the field of material science, this compound is used in the production of high-intensity discharge lamps. These lamps utilize copper iodide to achieve better color rendering and greater energy efficiency.
• Methods of Application: It is incorporated into the lamp during the manufacturing process.
• Results or Outcomes: The use of cuprous iodide improves the color rendering and energy efficiency of high-intensity discharge lamps.

Safety And Hazards

Cuprous iodide is harmful if swallowed and causes skin irritation. It may cause an allergic skin reaction and serious eye damage. It is very toxic to aquatic life with long-lasting effects.

Future Directions

Recent research has focused on enhancing the properties of Cuprous iodide for various applications. For instance, the introduction of planar aromatic groups on the ligand, 1,4-diazabicyclo [2.2.2]octane (DABCO), targeted at eliminating stronger π–π interactions through the twisted nature of the latter species, the complexes displayed good stability, solubility, and high quantum yields of emissions ranging from 70.3–95.3%. This work provides a reasonable idea for designing luminescent cuprous iodide materials with high quantum yields of emission for use in solid-state lighting in the future.